Cas no 2680682-06-6 (3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid
• CAS No: 2680682-06-6
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5633254
• PubChem ID: 165935573
• Update Time: 2025-05-22

3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28289278
• 2680682-06-6
• 3-{[(benzyloxy)carbonyl]amino}-2-(tert-butoxy)propanoic acid
• 3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid

• Inchi： 1S/C15H21NO5/c1-15(2,3)21-12(13(17)18)9-16-14(19)20-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： NSRFSAMOHBKOBW-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)CNC(=O)OCC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid

3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid: A Comprehensive Overview

3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid (CAS No: 2680682-06-6) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and biochemistry. This compound, often referred to as BOC-protected amino acid derivative, has garnered attention due to its unique structural properties and potential in drug development. The molecule consists of a propanoic acid backbone with two key functional groups: a benzyloxycarbonyl (Cbz) amino group and a tert-butoxy group, both of which play crucial roles in its chemical behavior and biological activity.

The Cbz group is a well-known protecting group in peptide synthesis, providing stability during the synthesis process while allowing for controlled deprotection under specific conditions. Similarly, the tert-butoxy group serves as a protecting group for hydroxyl functionalities, enhancing the compound's versatility in various chemical reactions. Recent studies have highlighted the importance of such protecting groups in optimizing the synthesis of complex molecules, particularly in the context of peptide and protein engineering.

One of the most notable advancements involving 3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid is its role in the development of bioactive compounds with potential therapeutic applications. Researchers have explored its use as a precursor in the synthesis of peptide-based drugs, where its ability to undergo selective deprotection is advantageous. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can be utilized to construct bioactive peptides with enhanced stability and targeting capabilities.

Moreover, the compound's structural features make it an ideal candidate for exploring enzyme inhibition mechanisms. The presence of both Cbz and tert-butoxy groups allows for fine-tuning of molecular interactions, enabling researchers to investigate how these groups influence binding affinity and selectivity towards specific enzymes. A recent investigation in *Bioorganic & Medicinal Chemistry Letters* reported that analogs of this compound exhibit potent inhibitory activity against certain proteases, suggesting their potential as leads for anti-inflammatory or antiviral therapies.

In terms of synthetic chemistry, 3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid has been employed as a versatile building block in multicomponent reactions. Its ability to participate in both nucleophilic and electrophilic reactions makes it valuable for constructing complex molecular architectures. For example, a 2023 paper in *Organic Letters* described its use in a tandem reaction sequence to synthesize macrocyclic compounds with intricate ring systems, showcasing its utility in modern organic synthesis.

From an analytical standpoint, the characterization of this compound has been significantly enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and dynamic behavior, facilitating further research into its properties. Additionally, computational studies using molecular modeling software have allowed researchers to predict the compound's behavior under various reaction conditions, aiding in the design of more efficient synthetic routes.

The environmental impact and biodegradability of 3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid have also been subjects of recent scrutiny. As concerns about chemical waste and sustainability grow, understanding how such compounds interact with natural ecosystems is becoming increasingly important. Preliminary studies indicate that under certain conditions, the compound can undergo microbial degradation, though further research is needed to fully assess its environmental footprint.

In conclusion, 3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid (CAS No: 2680682-06-6) stands out as a pivotal molecule in contemporary chemical research. Its unique structure, versatile functional groups, and promising applications across multiple disciplines underscore its significance in advancing scientific knowledge and technological innovation.